1-(4-fluorobenzoyl)-N-(4-fluorophenyl)-1,2,3,4-tetrahydroquinoline-6-carboxamide

• IUPAC Name: 1-(4-fluorobenzoyl)-N-[(4-methylphenyl)methyl]-3,4-dihydro-2H-quinoline-6-carboxamide
• InChI: InChI=1S/C25H23FN2O2/c1-17-4-6-18(7-5-17)16-27-24(29)21-10-13-23-20(15-21)3-2-14-28(23)25(30)19-8-11-22(26)12-9-19/h4-13,15H,2-3,14,16H2,1H3,(H,27,29)
• InChI Key: UIQRHRLOBGDGGZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)C2=CC3=C(C=C2)N(CCC3)C(=O)C4=CC=C(C=C4)F
• Molecular Formula: C25H23FN2O2
• Molecular Weight: 402.5 g/mol

Description

1-(4-fluorobenzoyl)-N-(4-fluorophenyl)-1,2,3,4-tetrahydroquinoline-6-carboxamide, also known as 4F-PV9, is a research chemical that belongs to the class of cathinones. It is a synthetic compound that has been used in scientific research to study its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 1-(4-fluorobenzoyl)-N-(4-fluorophenyl)-1,2,3,4-tetrahydroquinoline-6-carboxamide is not fully understood, but it is believed to act as a dopamine and norepinephrine reuptake inhibitor, as well as a serotonin releasing agent. This action results in an increase in the levels of these neurotransmitters in the brain, leading to its potential therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that 1-(4-fluorobenzoyl)-N-(4-fluorophenyl)-1,2,3,4-tetrahydroquinoline-6-carboxamide can produce a range of biochemical and physiological effects, including increased locomotor activity, hyperthermia, and analgesia. It has also been shown to produce anxiolytic and antidepressant-like effects in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(4-fluorobenzoyl)-N-(4-fluorophenyl)-1,2,3,4-tetrahydroquinoline-6-carboxamide in lab experiments is its potential therapeutic benefits, which could lead to the development of new treatments for various disorders. However, one of the limitations is that its mechanism of action is not fully understood, which makes it difficult to determine its potential side effects and long-term effects.

Future Directions

There are several future directions for the study of 1-(4-fluorobenzoyl)-N-(4-fluorophenyl)-1,2,3,4-tetrahydroquinoline-6-carboxamide, including further research into its mechanism of action and potential therapeutic applications. Additionally, more studies are needed to determine its safety and potential side effects, which could help inform the development of new treatments based on this compound. Finally, the development of new analogs of 1-(4-fluorobenzoyl)-N-(4-fluorophenyl)-1,2,3,4-tetrahydroquinoline-6-carboxamide could lead to the discovery of even more potent and effective therapeutic agents.

Synthesis Methods

The synthesis of 1-(4-fluorobenzoyl)-N-(4-fluorophenyl)-1,2,3,4-tetrahydroquinoline-6-carboxamide involves a multi-step process that includes the reaction of 4-fluorobenzoyl chloride with 4-fluoroaniline to form 4-fluorobenzoyl-4-fluoroaniline. This intermediate is then reacted with 1,2,3,4-tetrahydroquinoline-6-carboxylic acid to form 1-(4-fluorobenzoyl)-N-(4-fluorophenyl)-1,2,3,4-tetrahydroquinoline-6-carboxamide.

Scientific Research Applications

1-(4-fluorobenzoyl)-N-(4-fluorophenyl)-1,2,3,4-tetrahydroquinoline-6-carboxamide has been used in scientific research to study its potential therapeutic applications, including its use as an antidepressant, anxiolytic, and analgesic agent. It has also been studied for its potential use in treating neurodegenerative disorders such as Alzheimer's and Parkinson's disease.